Cas no 90851-28-8 ((2E)-5-{(1R,4aS,5S,6R,8aS)-5-[(β-D-Glucopyranosyloxy)methyl]-6-hydroxy-5,8a-dimethyl-2-methylenedecahydro-1-naphthalenyl}-3-methyl-2-penten-1-yl β-D-glucopyranoside)

• Product Name: (2E)-5-{(1R,4aS,5S,6R,8aS)-5-[(β-D-Glucopyranosyloxy)methyl]-6-hydroxy-5,8a-dimethyl-2-methylenedecahydro-1-naphthalenyl}-3-methyl-2-penten-1-yl β-D-glucopyranoside
• CAS No: 90851-28-8
• MF: C₃₂H₅₄O₁₃
• MW: 646.763371944427
• CID: 1960086
• PubChem ID: 73188468
• Update Time: 2024-10-26

(2E)-5-{(1R,4aS,5S,6R,8aS)-5-[(β-D-Glucopyranosyloxy)methyl]-6-hydroxy-5,8a-dimethyl-2-methylenedecahydro-1-naphthalenyl}-3-methyl-2-penten-1-yl β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (1S,8aβ)-Decahydro-1,4aα-dimethyl-6-methylene-1β-[(β-D-glucopyranosyloxy)methyl]-5α-[(E)-5-(β-D-glucopyranosyloxy)-3-methyl-3-pentenyl]naphthalen-2α-ol
• Goshonoside F5
• Goshonoside F-5
• (2E)-5-{(1R,4aS,5S,6R,8aS)-5-[(β-D-Glucopyranosyloxy)methyl]-6-hydroxy-5,8a-dimethyl-2-methylenedeca
• (2E)-5-[(1R,4aS,5S,6R,8aS)-5-[(β-D-Glucopyranosyloxy)methyl]decahydro-6-hydroxy-5,8a-dimethyl-2-methylene-1-naphthalenyl]-3-methyl-2-penten-1-yl β-D-glucopyranoside (ACI)
• β-D-Glucopyranoside, (2E)-5-[(1R,4aS,5S,6R,8aS)-5-[(β-D-glucopyranosyloxy)methyl]decahydro-6-hydroxy-5,8a-dimethyl-2-methylene-1-naphthalenyl]-3-methyl-2-pentenyl (9CI)
• β-D-Glucopyranoside, 5-[5-[(β-D-glucopyranosyloxy)methyl]decahydro-6-hydroxy-5,8a-dimethyl-2-methylene-1-naphthalenyl]-3-methyl-2-pentenyl, [1R-[1α(E),4aβ,5β,6α,8aα]]- (ZCI)
• Goshonoside F 5
• DTXSID601099456
• CHEBI:182690
• (2E)-5-[(1R,4aS,5S,6R,8aS)-5-[(beta-D-Glucopyranosyloxy)methyl]decahydro-6-hydroxy-5,8a-dimethyl-2-methylene-1-naphthalenyl]-3-methyl-2-penten-1-yl beta-D-glucopyranoside
• 2-[5-[6-Hydroxy-5,8a-dimethyl-2-methylidene-5-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 90851-28-8
• AKOS040761799
• beta-D-Glucopyranoside, (2E)-5-[(1R,4aS,5S,6R,8aS)-5-[(beta-D-glucopyranosyloxy)methyl]decahydro-6-hydroxy-5,8a-dimethyl-2-methylene-1-naphthalenyl]-3-methyl-2-penten-1-yl
• 2-[(E)-5-[6-Hydroxy-5,8a-dimethyl-2-methylidene-5-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (1S,8abeta)-Decahydro-1,4aalpha-dimethyl-6-methylene-1beta-[(beta-D-glucopyranosyloxy)methyl]-5alpha-[(E)-5-(beta-D-glucopyranosyloxy)-3-methyl-3-pentenyl]naphthalen-2alpha-ol
• (2E)-5-{(1R,4aS,5S,6R,8aS)-5-[(β-D-Glucopyranosyloxy)methyl]-6-hydroxy-5,8a-dimethyl-2-methylenedecahydro-1-naphthalenyl}-3-methyl-2-penten-1-yl β-D-glucopyranoside

• Inchi： 1S/C32H54O13/c1-16(10-12-42-29-27(40)25(38)23(36)19(13-33)44-29)5-7-18-17(2)6-8-21-31(18,3)11-9-22(35)32(21,4)15-43-30-28(41)26(39)24(37)20(14-34)45-30/h10,18-30,33-41H,2,5-9,11-15H2,1,3-4H3/b16-10+/t18-,19-,20-,21+,22-,23-,24-,25+,26+,27-,28-,29-,30-,31+,32-/m1/s1
• InChI Key： QIOMMMCQFIBVKA-PPQBIMEKSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@H](CC/C(=C/CO[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)/C)C(=C)CC[C@@H]2[C@@]1(C)CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 646.35644177g/mol
• Monoisotopic Mass: 646.35644177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 11
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 219
• XLogP3: 0.1

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 823.9±65.0 °C at 760 mmHg
• Flash Point: 452.1±34.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2E)-5-{(1R,4aS,5S,6R,8aS)-5-[(β-D-Glucopyranosyloxy)methyl]-6-hydroxy-5,8a-dimethyl-2-methylenedecahydro-1-naphthalenyl}-3-methyl-2-penten-1-yl β-D-glucopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides